Cas no 88341-04-2 (Isoquinolinium, 1,2,3,4-tetrahydro-2-methyl-2-propyl-, iodide)

• Product Name: Isoquinolinium, 1,2,3,4-tetrahydro-2-methyl-2-propyl-, iodide
• CAS No: 88341-04-2
• MF: C₁₃H₂₀IN
• MW: 317.209075927734
• CID: 636507
• PubChem ID: 71408968
• Update Time: 2025-04-19

Isoquinolinium, 1,2,3,4-tetrahydro-2-methyl-2-propyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium, 1,2,3,4-tetrahydro-2-methyl-2-propyl-, iodide
• 2-methyl-2-propyl-3,4-dihydro-1H-isoquinolin-2-ium,iodide
• DTXSID60828742
• 88341-04-2
• 2-Methyl-2-propyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide

• Inchi： 1S/C13H20N.HI/c1-3-9-14(2)10-8-12-6-4-5-7-13(12)11-14;/h4-7H,3,8-11H2,1-2H3;1H/q+1;/p-1
• InChI Key： VAFYCTMDJXOALQ-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CCC)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 317.06405g/mol
• Monoisotopic Mass: 317.06405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų